Cas no 98645-44-4 (2-Bromo-4-ethoxynicotinonitrile)

• Product Name: 2-Bromo-4-ethoxynicotinonitrile
• CAS No: 98645-44-4
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 1092436
• PubChem ID: 13463294
• Update Time: 2025-11-01

2-Bromo-4-ethoxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-ethoxynicotinonitrile
• 2-bromo-4-ethoxypyridine-3-carbonitrile
• 2-Brom-4-ethoxypyridin-3-carbonitril
• DTXSID001277741
• 2-Bromo-4-ethoxy-3-pyridinecarbonitrile
• E87713
• 98645-44-4
• DB-422999

• Inchi： 1S/C8H7BrN2O/c1-2-12-7-3-4-11-8(9)6(7)5-10/h3-4H,2H2,1H3
• InChI Key： YWKCRSBHMASCMK-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=CN=1)OCC

Computed Properties

• Exact Mass: 225.97400
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.9Ų

Experimental Properties

• PSA: 45.91000
• LogP: 2.11448

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2-Bromo-4-ethoxynicotinonitrile

Introduction to 2-Bromo-4-ethoxynicotinonitrile (CAS No. 98645-44-4)

2-Bromo-4-ethoxynicotinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 98645-44-4, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound belongs to the nicotinonitrile family, characterized by its unique structural framework that integrates bromine and ethoxy substituents at strategic positions on the nicotinic acid backbone. The presence of these functional groups makes it a versatile building block for the development of novel bioactive molecules, particularly in the context of drug discovery and agrochemical applications.

The molecular structure of 2-Bromo-4-ethoxynicotinonitrile consists of a pyridine ring substituted with a cyano group at the 3-position, a bromo group at the 2-position, and an ethoxy group at the 4-position. This specific arrangement imparts distinct reactivity patterns, enabling its use in various synthetic transformations such as nucleophilic aromatic substitution, cross-coupling reactions, and condensation processes. These reactions are pivotal in constructing more complex scaffolds that mimic natural products or designed heterocycles with potential therapeutic benefits.

In recent years, there has been growing interest in leveraging derivatives of nicotinonitrile for medicinal chemistry applications. The bromo and ethoxy substituents in 2-Bromo-4-ethoxynicotinonitrile serve as handles for further functionalization, allowing chemists to explore diverse pharmacophores. For instance, studies have demonstrated its utility in generating kinase inhibitors, which are critical targets in oncology research. The nitrile group can be hydrolyzed to a carboxylic acid or reduced to an amine, broadening its synthetic utility and enabling the introduction of different pharmacological moieties.

One notable area where 2-Bromo-4-ethoxynicotinonitrile has shown promise is in the development of antimicrobial agents. The pyridine core is a common motif in many known antibiotics and antifungals. Researchers have utilized this compound as a precursor to synthesize novel analogs with enhanced efficacy against resistant strains of bacteria and fungi. The bromine atom facilitates electrophilic aromatic substitution reactions, allowing for the introduction of additional heterocycles or aryl groups that can modulate binding interactions with biological targets.

The ethoxy group at the 4-position of 2-Bromo-4-ethoxynicotinonitrile adds another layer of reactivity, enabling etherification or nucleophilic displacement reactions that can lead to structurally diverse derivatives. This feature has been exploited in designing molecules with improved solubility or metabolic stability, which are crucial factors for drug candidate optimization. Furthermore, computational studies have suggested that modifications around this scaffold can influence electronic properties, thereby tuning biological activity across different therapeutic domains.

Advances in synthetic methodologies have also enhanced the accessibility of 2-Bromo-4-ethoxynicotinonitrile, making it more feasible for large-scale applications in industrial settings. Techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined its preparation from more readily available starting materials. These improvements have not only reduced costs but also enabled high-throughput screening programs aimed at identifying new lead compounds for drug development.

The pharmaceutical industry continues to explore novel applications for 2-Bromo-4-ethoxynicotinonitrile, particularly in the context of central nervous system (CNS) disorders. Its structural features align well with known pharmacophores involved in neurotransmitter receptor modulation. Preliminary studies have indicated that certain derivatives exhibit potential as scaffolds for developing treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to fine-tune electronic and steric properties through structural modifications offers a promising route toward discovering next-generation therapeutics.

Agrochemical research has also benefited from the versatility of 2-Bromo-4-ethoxynicotinonitrile as an intermediate. Pesticides and herbicides often require specific functional groups to interact effectively with biological targets in plants or pests. The compound's reactivity allows for the synthesis of molecules with enhanced bioactivity while maintaining environmental safety profiles. Innovations in green chemistry have further encouraged the use of such intermediates to develop sustainable agrochemical solutions that minimize ecological impact.

The future prospects for 2-Bromo-4-ethoxynicotinonitrile are promising, driven by ongoing advancements in synthetic chemistry and computational biology. As drug discovery efforts continue to expand into untapped therapeutic areas, this compound is likely to remain a valuable tool for medicinal chemists seeking novel molecular architectures. Collaborative efforts between academia and industry will be essential to fully realize its potential across multiple domains of chemical research.